Cas no 23426-33-7 ((5-Chloro-2-ethoxyphenyl)methanol)

• Product Name: (5-Chloro-2-ethoxyphenyl)methanol
• CAS No: 23426-33-7
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• MDL: MFCD11103200
• CID: 4764526
• PubChem ID: 20110195
• Update Time: 2026-02-26

(5-Chloro-2-ethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-ethoxyphenyl)methanol
• 3-Chloro-6-ethoxybenzyl alcohol
• (5-Chloro-2-ethoxyphenyl)methanol

• MDL： MFCD11103200
• Inchi： 1S/C9H11ClO2/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-5,11H,2,6H2,1H3
• InChI Key： XSIIWALXZQECST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(CO)C=1)OCC

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (5-Chloro-2-ethoxyphenyl)methanol

Comprehensive Guide to (5-Chloro-2-ethoxyphenyl)methanol (CAS No. 23426-33-7): Properties, Applications, and Market Insights

(5-Chloro-2-ethoxyphenyl)methanol, with the CAS number 23426-33-7, is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 5-chloro-2-ethoxybenzyl alcohol, belongs to the family of substituted benzyl alcohols and is characterized by its unique chemical structure, which includes a chloro and ethoxy functional group. Its molecular formula is C₉H₁₁ClO₂, and it has a molecular weight of 186.63 g/mol. The compound is typically a white to off-white crystalline solid at room temperature, with a melting point ranging between 80-85°C.

The synthesis of (5-Chloro-2-ethoxyphenyl)methanol involves multi-step organic reactions, often starting from readily available precursors like 5-chloro-2-ethoxybenzaldehyde. The reduction of the aldehyde group to a primary alcohol is a critical step in its production, commonly achieved using reducing agents such as sodium borohydride or lithium aluminum hydride. The purity of the final product is crucial for its applications, and advanced analytical techniques like HPLC and GC-MS are employed to ensure quality control. Researchers and manufacturers often optimize reaction conditions to improve yield and minimize by-products, making the process both cost-effective and environmentally friendly.

One of the primary applications of (5-Chloro-2-ethoxyphenyl)methanol is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural versatility allows it to be incorporated into molecules with potential therapeutic effects, such as anti-inflammatory and antimicrobial agents. Additionally, this compound is explored in agrochemical research for developing new pesticides and herbicides, owing to its ability to interact with biological systems. The demand for 5-chloro-2-ethoxybenzyl alcohol in these sectors is driven by the ongoing need for innovative solutions to global health and agricultural challenges.

In the field of material science, (5-Chloro-2-ethoxyphenyl)methanol is investigated for its potential use in polymer chemistry and specialty coatings. Its functional groups enable it to act as a building block for synthesizing novel polymers with tailored properties, such as enhanced durability or chemical resistance. Furthermore, the compound's compatibility with other organic materials makes it a candidate for developing advanced adhesives and sealants. These applications highlight the compound's versatility and its role in driving technological advancements across multiple industries.

The market for (5-Chloro-2-ethoxyphenyl)methanol is influenced by several factors, including regulatory policies, technological advancements, and shifting consumer demands. With increasing emphasis on sustainable and eco-friendly chemicals, manufacturers are exploring greener synthesis routes for this compound. The rise of green chemistry and the adoption of biocatalysis are expected to shape the future production methods of 5-chloro-2-ethoxybenzyl alcohol. Market analysts predict steady growth in demand, particularly from the pharmaceutical and agrochemical sectors, where innovation is paramount.

From a safety perspective, (5-Chloro-2-ethoxyphenyl)methanol requires careful handling to avoid potential health hazards. While it is not classified as a highly hazardous substance, standard laboratory precautions, such as wearing gloves and eye protection, are recommended when working with this compound. Proper storage conditions, including protection from moisture and extreme temperatures, are essential to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling and disposal, ensuring compliance with occupational health and safety regulations.

Researchers and industry professionals frequently search for information on the synthesis of (5-Chloro-2-ethoxyphenyl)methanol, its applications in drug development, and its role in material science. These topics reflect the compound's broad relevance and the growing interest in its potential uses. Online databases and scientific journals are valuable resources for staying updated on the latest research and market trends related to CAS 23426-33-7. Additionally, forums and professional networks provide platforms for discussing challenges and innovations in working with this compound.

In conclusion, (5-Chloro-2-ethoxyphenyl)methanol (CAS No. 23426-33-7) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and versatility make it a valuable intermediate in various synthetic processes. As industries continue to evolve and prioritize sustainability, the demand for 5-chloro-2-ethoxybenzyl alcohol is expected to rise, driven by its potential to address contemporary challenges. For researchers and manufacturers, understanding the compound's properties, applications, and market dynamics is essential for leveraging its full potential.